(4aS,8aR)-Hexahydro-1H-2-benzopyran-1,3(4H)-dione

Catalog No.
S791148
CAS No.
27866-85-9
M.F
C9H12O3
M. Wt
168.19 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(4aS,8aR)-Hexahydro-1H-2-benzopyran-1,3(4H)-dione

Standard anhydrides like HHPA cause excessive curing shrinkage (up to 5.6%) and stress failures in microelectronic encapsulants. (4aS,8aR)-Hexahydro-1H-2-benzopyran-1,3(4H)-dione provides a trans-fused 6,6-bicyclic anhydride with only 2.8% volumetric shrinkage, eliminating wire-bond breakage and delamination. • 2.8% low-shrinkage curing without opaque fillers, enabling transparent optical polymers. • Mandatory stereospecific precursor for Amitriptyline EP Impurity E reference standards. • Reliable supply chain with batch-specific purity documentation.

CAS Number

27866-85-9

Product Name

(4aS,8aR)-Hexahydro-1H-2-benzopyran-1,3(4H)-dione

IUPAC Name

(4aS,8aR)-4a,5,6,7,8,8a-hexahydro-4H-isochromene-1,3-dione

Molecular Formula

C9H12O3

Molecular Weight

168.19 g/mol

InChI

InChI=1S/C9H12O3/c10-8-5-6-3-1-2-4-7(6)9(11)12-8/h6-7H,1-5H2/t6-,7+/m0/s1

InChI Key

HXBPUWYPCGHLHJ-NKWVEPMBSA-N

SMILES

C1CCC2C(C1)CC(=O)OC2=O

Canonical SMILES

C1CCC2C(C1)CC(=O)OC2=O

Isomeric SMILES

C1CC[C@@H]2[C@@H](C1)CC(=O)OC2=O

Synonyms

trans-Hexahydrohomophthalic anhydride, trans-1-Carboxycyclohexane-2-acetic acid anhydride, (4aS,8aR)-Hexahydro-1H-2-benzopyran-1,3(4H)-dione, rel-(4aR,8aS)-Hexahydro-1H-2-benzopyran-1,3(4H)-dione, trans-Cyclohexane-1,2-diacetic anhydride

Purity

≥98%

Package Size

1 g, 5 g, 10 g

(4aS,8aR)-Hexahydro-1H-2-benzopyran-1,3(4H)-dione (CAS 27866-85-9), also known as trans-hexahydrohomophthalic anhydride or trans-1-carboxycyclohexane-2-acetic acid anhydride, is a specialized cycloaliphatic anhydride utilized in advanced materials and pharmaceutical synthesis . Unlike standard bulk anhydrides, this compound features a trans-fused 6,6-bicyclic structure that imparts distinct steric constraints and volumetric properties during ring-opening reactions. It is primarily procured as a low-shrinkage curing agent for epoxy resins and as a stereospecific precursor for complex active pharmaceutical ingredient (API) impurities [1]. Its precise stereochemistry and structural bulk make it highly relevant for applications where dimensional stability or exact molecular geometry is required.

Research Fit

Defined trans ring junction stereochemistry for target engagement studies.

Reported one-step quantitative synthesis (Vilsmeier) reduces procurement time.

Soluble in common aprotic solvents for solution-phase transformations.

Substituting (4aS,8aR)-hexahydro-1H-2-benzopyran-1,3(4H)-dione with common industrial alternatives like hexahydrophthalic anhydride (HHPA) or phthalic anhydride (PA) leads to critical failures in both polymer processing and chemical synthesis. In epoxy formulations, standard anhydrides fail to provide sufficient volumetric expansion upon ring-opening, resulting in nearly double the curing shrinkage and inducing severe internal stress in precision castings [1]. In pharmaceutical applications, replacing this specific trans-isomer with cis-derivatives or non-homologated anhydrides completely disrupts the stereochemical trajectory required to synthesize trans-fused octahydro-dibenzocycloheptene frameworks, rendering the resulting compounds useless for regulatory API impurity profiling .

Substitution Risk

Cis-configured diastereomers lack the trans ring junction required for AT₂ antagonist target engagement, as demonstrated in the patent SAR.

4a-Methyl regioisomers may exhibit different ring-opening kinetics and alter downstream reactivity in cyclization steps.

Aromatic homophthalic anhydride introduces planarity and poor dichloromethane solubility, limiting solution-phase compatibility.

Quantified Shrinkage Reduction in Epoxy Resin Formulations

When utilized as a curing agent for unfilled epoxy resin systems, (4aS,8aR)-hexahydro-1H-2-benzopyran-1,3(4H)-dione demonstrates a volumetric shrinkage of 2.8%. In direct comparison, standard industry curing agents such as hexahydrophthalic anhydride and phthalic anhydride exhibit shrinkage rates of 4.8% and 5.8%, respectively [1]. This represents a 41% to 51% reduction in matrix contraction, driven by the larger volume occupied by the molecule upon ring-opening.

Evidence DimensionVolumetric shrinkage during epoxy curing
Target Compound Data2.8% volumetric shrinkage
Comparator Or BaselineHexahydrophthalic anhydride (4.8% shrinkage) and Phthalic anhydride (5.8% shrinkage)
Quantified Difference41% reduction vs. hexahydrophthalic anhydride; 51% reduction vs. phthalic anhydride
ConditionsCuring of unfilled epoxy resin compounds

Minimizing shrinkage is essential for preventing internal stress, micro-cracking, and dimensional inaccuracies in advanced polymer composites and electronic encapsulants.

Melting Point
Data to verify
80–81 °C (target)
vs 140–141 °C (homophthalic anhydride)
Lower crystal lattice energy suggests easier melt processing.
Capillary method; literature values.

Stereospecific Precursor for API Impurity Synthesis

As a stereospecific building block, trans-1-carboxycyclohexane-2-acetic acid anhydride is strictly required for the synthesis of trans-1,2,3,4,4a,10,11,11a-octahydro-N,N-dimethyl-5H-dibenzo[a,d]cycloheptene-Δ5,γ-propylamine hydrochloride, known as Amitriptyline EP Impurity E . Generic substitution with cis-anhydrides or standard phthalic derivatives fails to establish the required trans-fused octahydro-dibenzocycloheptene backbone, resulting in a 0% yield of the target stereoisomer necessary for pharmacopeial compliance.

Evidence DimensionStereochemical yield of trans-fused API impurity
Target Compound DataEnables direct formation of the trans-fused dibenzocycloheptene core
Comparator Or Baselinecis-isomers or standard hexahydrophthalic anhydride (0% yield of target trans-isomer)
Quantified DifferenceAbsolute necessity for target stereochemistry (binary success/failure)
ConditionsMulti-step API impurity reference standard synthesis

Regulatory compliance requires exact stereoisomer matching for API impurity reference standards, making this specific trans-anhydride indispensable for analytical laboratories.

Synthetic Efficiency
Reported
Quantitative yield, 1 step (Vilsmeier protocol)
Supports efficient scale-up and library synthesis.
Jaster et al. (2023), Molbank M1654.

Enhanced Free-Volume Generation During Crosslinking

The specific 6,6-fused ring structure of hexahydrohomophthalic anhydride ensures that upon anhydride ring-opening during the epoxy curing process, the molecule occupies a significantly larger effective volume than its pre-cured state [1]. This structural expansion directly counteracts the natural contraction of the polymerizing epoxy matrix, a mechanism not achievable with smaller, 5-membered cyclic anhydrides like succinic anhydride, which exhibits a much higher net shrinkage of 5.4% under identical conditions.

Evidence DimensionMatrix volume compensation via ring-opening
Target Compound DataHigh volume expansion, resulting in 2.8% net shrinkage
Comparator Or BaselineSuccinic anhydride (low volume expansion, 5.4% net shrinkage)
Quantified Difference48% lower net shrinkage due to superior ring-opening volume expansion
ConditionsCuring of unfilled epoxy compounds

Procuring this specific extended-ring anhydride allows formulators to engineer low-stress thermosets without relying on particulate fillers that might compromise optical or mechanical properties.

Stereochemistry–SAR
Class-level inference
trans-configuration active; cis inactive (AT₂ antagonist)
trans ring junction is a prerequisite for target engagement research.
No IC₅₀ disclosed for intermediate; U.S. Patent 5,276,054.
Solubility in DCM
Data to verify
Freely soluble (target)
vs sparingly soluble (homophthalic anhydride)
Reduces co-solvent need in solution-phase transformations.
Estimated >2-fold; vendor solubility data.

Precision Encapsulation of Microelectronics

Due to its exceptionally low volumetric shrinkage (2.8%) during curing, this compound is ideal for formulating epoxy encapsulants for sensitive microelectronics, where curing-induced stress can cause component failure, wire-bond breakage, or delamination [1].

Synthesis of Pharmacopeial Reference Standards

It is the mandatory starting material for synthesizing Amitriptyline EP Impurity E, enabling analytical laboratories to produce accurate reference standards required for regulatory API batch release and stability testing .

High-Fidelity Optical Polymer Casting

Because it reduces shrinkage without the need for opaque inorganic fillers, it is highly suited for casting transparent, low-stress optical polymers and lenses where dimensional stability and clarity are paramount [1].

Application Fit Matrix

Application
Selection Property
Validation Focus
Stereospecific AT₂ Antagonist Synthesis
trans ring junction stereochemistry
Enantiomeric purity and SAR consistency
One-Step Library Diversification
Quantitative Vilsmeier protocol compatibility
Yield reproducibility and purity profile
Melt-Phase Polymer Blending
Low melting point vs homophthalic anhydride
Thermal processing window and blend homogeneity
Regiospecific Friedel-Crafts Acylation
Saturated ring minimizing side reactions
Product purity and regioselectivity

XLogP3

1.6

Wikipedia

(4aS,8aR)-Hexahydro-1H-2-benzopyran-1,3(4H)-dione

Explore Compound Types